Cas no 136861-46-6 (alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene)

• Product Name: alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene
• CAS No: 136861-46-6
• MF: C₂₄H₂₆O₂
• MW: 346.462047100067
• MDL: MFCD00143577
• CID: 901487
• PubChem ID: 87564397
• Update Time: 2025-11-02

alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene Chemical and Physical Properties

Names and Identifiers

• α,α -Bis(4-methylbenzyloxy)-p-xylene
• alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene
• 1,4-bis[(4-methylphenyl)methoxymethyl]benzene
• &alpha
• B1482
• p-Xylylene Glycol Bis(4-methylbenzyl) Ether
• α,α'-Bis(4-methylbenzyloxy)-p-xylene
• alpha,alpha-Bis(4-methylbenzyloxy)-p-xylene
• 1,4-Bis(((4-methylbenzyl)oxy)methyl)benzene
• 1,4-bis((4-methylbenzyloxy)methyl)benzene
• 1,1'-[1,4-Phenylenebis(methyleneoxymethylene)]bis(4-methylbenzene)
• AKOS027382003
• CS-0318571
• alpha,alpha/'-Bis(4-methylbenzyloxy)-p-xylene
• 1-methyl-4-{[(4-{[(4-methylphenyl)methoxy]methyl}phenyl)methoxy]methyl}benzene
• DB-243031
• MFCD00143577
• A,
• T70231
• IJMQICMKIDWWAK-UHFFFAOYSA-N
• A'-Bis(4-methylbenzyloxy)-p-xylene
• 136861-46-6
• Benzene, 1,4-bis[[(4-methylphenyl)methoxy]methyl]-
• SCHEMBL9617939
• AS-68408
• DTXSID40616644

• MDL： MFCD00143577
• Inchi： 1S/C24H26O2/c1-19-3-7-21(8-4-19)15-25-17-23-11-13-24(14-12-23)18-26-16-22-9-5-20(2)6-10-22/h3-14H,15-18H2,1-2H3
• InChI Key： IJMQICMKIDWWAK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)CC1C=CC(=CC=1)COCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 346.19300
• Monoisotopic Mass: 346.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 4.9

Experimental Properties

• Melting Point: 99.0 to 102.0 deg-C
• PSA: 18.46000
• LogP: 5.73700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene

Comprehensive Guide to alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene (CAS No. 136861-46-6): Properties, Applications, and Market Insights

alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene (CAS No. 136861-46-6) is a specialized organic compound that has garnered significant attention in the chemical and materials science industries. This compound, often referred to by its abbreviated name BMBX, is a derivative of p-xylene and is characterized by its unique molecular structure, which includes two 4-methylbenzyloxy groups. The increasing demand for high-performance materials and specialty chemicals has propelled alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene into the spotlight, making it a subject of interest for researchers and industry professionals alike.

The chemical formula of alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene is C₂₄H₂₆O₂, and it is known for its stability and versatility. One of the key features of this compound is its ability to act as a building block in the synthesis of more complex molecules. This property has made it invaluable in the development of advanced polymers, liquid crystals, and other high-tech materials. The compound's 4-methylbenzyloxy groups contribute to its solubility in organic solvents, which is a critical factor in its application across various industries.

In recent years, the demand for alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene has surged due to its role in the production of liquid crystal displays (LCDs). With the global LCD market expanding rapidly, driven by the proliferation of smartphones, televisions, and other electronic devices, the need for high-quality liquid crystal materials has never been greater. BMBX is often used as an intermediate in the synthesis of liquid crystal compounds, which are essential for the functionality of modern displays. This connection to the booming electronics industry has made alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene a hot topic in both academic and industrial circles.

Another area where alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene has shown promise is in the field of polymer chemistry. Researchers have explored its potential as a monomer or cross-linking agent in the creation of novel polymeric materials. These materials often exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for use in demanding environments. For instance, polymers derived from BMBX have been investigated for applications in aerospace, automotive, and even medical devices. The ability to tailor the properties of these polymers by modifying the 4-methylbenzyloxy groups has opened up new avenues for innovation.

The synthesis of alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene typically involves the reaction of p-xylene with 4-methylbenzyl alcohol under specific conditions. This process requires careful control of temperature, pressure, and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce BMBX on a commercial scale, meeting the growing demand from various industries. However, challenges such as cost-effectiveness and environmental impact remain areas of active research. Sustainable production methods, including the use of green chemistry principles, are being explored to address these concerns.

From a market perspective, the global demand for alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene is expected to continue its upward trajectory. The compound's unique properties and wide-ranging applications make it a valuable commodity in the specialty chemicals market. Key players in the industry are investing in research and development to discover new uses for BMBX, further driving its adoption. Additionally, the rise of emerging economies and their increasing focus on technological advancements is likely to create new opportunities for the compound's utilization.

In conclusion, alpha,alpha'-Bis(4-methylbenzyloxy)-p-xylene (CAS No. 136861-46-6) is a versatile and high-value chemical compound with significant potential across multiple industries. Its role in the production of liquid crystals, advanced polymers, and other specialty materials underscores its importance in modern science and technology. As research continues to uncover new applications and improve synthesis methods, the future of BMBX looks promising. For businesses and researchers alike, staying informed about the latest developments related to this compound is essential to capitalize on its growing market potential.